molecular formula C17H20N2O2 B3816806 N-{5-[3-(hydroxymethyl)phenyl]-6-methylpyridin-2-yl}-2-methylpropanamide

N-{5-[3-(hydroxymethyl)phenyl]-6-methylpyridin-2-yl}-2-methylpropanamide

Cat. No. B3816806
M. Wt: 284.35 g/mol
InChI Key: VQEMHOVDHIJFQY-UHFFFAOYSA-N
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Description

This compound is a complex organic molecule with multiple functional groups. It contains a pyridine ring, which is a six-membered ring with one nitrogen atom, and a phenyl group, which is a six-membered carbon ring . The hydroxymethyl group attached to the phenyl ring suggests that this compound may have alcohol-like properties .


Molecular Structure Analysis

The molecular structure of this compound would likely be determined by the arrangement of its functional groups. The pyridine ring and phenyl group would likely contribute to the compound’s aromaticity .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its functional groups. For example, the hydroxymethyl group might make the compound more polar, while the pyridine and phenyl groups could contribute to its aromaticity .

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, indole derivatives have been found to have various biological activities, including antiviral, anti-inflammatory, and anticancer properties .

Safety and Hazards

The safety and hazards of this compound would depend on its specific properties and uses. As with any chemical, appropriate safety precautions should be taken when handling it .

Future Directions

The future directions for research on this compound would likely depend on its properties and potential applications. For example, if it shows promising biological activity, it could be further studied for potential use in medical treatments .

properties

IUPAC Name

N-[5-[3-(hydroxymethyl)phenyl]-6-methylpyridin-2-yl]-2-methylpropanamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H20N2O2/c1-11(2)17(21)19-16-8-7-15(12(3)18-16)14-6-4-5-13(9-14)10-20/h4-9,11,20H,10H2,1-3H3,(H,18,19,21)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VQEMHOVDHIJFQY-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=CC(=N1)NC(=O)C(C)C)C2=CC=CC(=C2)CO
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H20N2O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

284.35 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-{5-[3-(hydroxymethyl)phenyl]-6-methylpyridin-2-yl}-2-methylpropanamide

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
N-{5-[3-(hydroxymethyl)phenyl]-6-methylpyridin-2-yl}-2-methylpropanamide
Reactant of Route 2
N-{5-[3-(hydroxymethyl)phenyl]-6-methylpyridin-2-yl}-2-methylpropanamide
Reactant of Route 3
N-{5-[3-(hydroxymethyl)phenyl]-6-methylpyridin-2-yl}-2-methylpropanamide
Reactant of Route 4
N-{5-[3-(hydroxymethyl)phenyl]-6-methylpyridin-2-yl}-2-methylpropanamide
Reactant of Route 5
Reactant of Route 5
N-{5-[3-(hydroxymethyl)phenyl]-6-methylpyridin-2-yl}-2-methylpropanamide
Reactant of Route 6
Reactant of Route 6
N-{5-[3-(hydroxymethyl)phenyl]-6-methylpyridin-2-yl}-2-methylpropanamide

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